3-[4-[2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)ethoxy]indazol-1-yl]propanoic acid

• Molecular Formula: C22H21N3O4
• Molecular Weight: 391.4 g/mol
• IUPAC Name: 3-[4-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethoxy]indazol-1-yl]propanoic acid
• InChI: InChI=1S/C22H21N3O4/c1-15-18(24-22(29-15)16-6-3-2-4-7-16)11-13-28-20-9-5-8-19-17(20)14-23-25(19)12-10-21(26)27/h2-9,14H,10-13H2,1H3,(H,26,27)
• InChI Key: HZNZWQQPBJATLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CC=C2)CCOC3=CC=CC4=C3C=NN4CCC(=O)O

Description

AG035029, also known as 3-{4-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethoxy]-1H-indazol-1-yl}propanoic acid, is a heterocyclic organic compound with the molecular formula C22H21N3O4 and a molecular weight of 391.42 g/mol . This compound is characterized by its unique structure, which includes an indazole ring and an oxazole ring, making it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of AG035029 involves multiple steps, including the formation of the indazole and oxazole rings. The process typically starts with the preparation of the oxazole ring, followed by the attachment of the indazole ring through an ethoxy linker.

Industrial Production Methods

Industrial production of AG035029 follows a similar synthetic route but on a larger scale. The process is optimized for yield and purity, often involving automated technology and computational chemistry to accelerate the synthesis . The reaction conditions are carefully controlled to ensure the consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

AG035029 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of different oxidation products.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups within the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens and nucleophiles are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of carboxylic acids, while reduction can result in alcohols or amines .

Scientific Research Applications

AG035029 has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including its effects on cellular processes.

Medicine: Investigated for its potential therapeutic properties, particularly in cancer research.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

AG035029 exerts its effects by interacting with specific molecular targets within cells. It has been shown to disrupt the mitochondrial membrane potential, leading to the activation of caspase enzymes and induction of apoptosis in cancer cells . This mechanism makes it a promising candidate for further development as an anticancer agent.

Comparison with Similar Compounds

AG035029 is unique due to its specific structure and mechanism of action. Similar compounds include:

• Pioglitazone
• Rosiglitazone
• Troglitazone

These compounds share some structural similarities but differ in their specific molecular targets and pathways . AG035029’s ability to selectively target cancer cells while sparing normal cells highlights its potential as a novel therapeutic agent .